Cas no 191109-49-6 ((2S)-2-amino-2-(naphthalen-2-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(naphthalen-2-yl)ethan-1-ol
• CAS No: 191109-49-6
• MF: C₁₂H₁₃NO
• MW: 187.2377
• CID: 4738172
• PubChem ID: 8027553
• Update Time: 2025-06-09

(2S)-2-amino-2-(naphthalen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-2-(naphthalen-2-yl)ethan-1-ol
• (S)-beta-Amino-2-naphthaleneethanol
• (S)-2-Amino-2-(naphthalen-2-yl)ethanol
• (2S)-2-amino-2-(naphthalen-2-yl)ethan-1-ol
• EN300-1827279
• (2S)-2-AMINO-2-(2-NAPHTHYL)ETHAN-1-OL
• AKOS015928366
• CS-0091619
• 191109-49-6
• AKOS006330438
• Y11234
• (2S)-2-amino-2-naphthalen-2-ylethanol

• Inchi： 1S/C12H13NO/c13-12(8-14)11-6-5-9-3-1-2-4-10(9)7-11/h1-7,12,14H,8,13H2/t12-/m1/s1
• InChI Key： WUEUHTILFFVPQH-GFCCVEGCSA-N
• SMILES： O([H])C([H])([H])[C@]([H])(C1C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C2C=1[H])N([H])[H]

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (2S)-2-amino-2-(naphthalen-2-yl)ethan-1-ol

(2S)-2-amino-2-(naphthalen-2-yl)ethan-1-ol (CAS No. 191109-49-6): An Overview of Its Structure, Properties, and Applications in Chemical and Pharmaceutical Research

(2S)-2-amino-2-(naphthalen-2-yl)ethan-1-ol (CAS No. 191109-49-6) is a chiral compound with significant importance in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound, also known as (S)-α-naphthylethanolamine, is characterized by its unique structural features and versatile applications in various scientific domains.

The molecular structure of (2S)-2-amino-2-(naphthalen-2-yl)ethan-1-ol consists of a naphthalene ring attached to an ethylamine group, with the hydroxyl group positioned on the chiral carbon. The presence of the chiral center imparts enantiomeric properties to the molecule, making it a valuable building block in asymmetric synthesis and drug development.

Recent advancements in chemical synthesis have led to the development of efficient methods for the preparation of (2S)-2-amino-2-(naphthalen-2-yl)ethan-1-ol. One notable approach involves the use of transition-metal-catalyzed asymmetric hydrogenation reactions, which provide high enantioselectivity and yield. These methods have significantly improved the accessibility of this compound for large-scale production and industrial applications.

In the realm of pharmaceutical research, (2S)-2-amino-2-(naphthalen-2-yl)ethan-1-ol has garnered attention due to its potential as a lead compound for drug discovery. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of (S)-α-naphthylethanolamine demonstrated potent anti-inflammatory activity in vitro and in vivo models.

The neuroprotective properties of (2S)-2-amino-2-(naphthalen-2-yl)ethan-1-ol have also been explored in preclinical studies. Research conducted at the University of California, Los Angeles (UCLA), found that this compound can effectively reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease. These findings suggest that (S)-α-naphthylethanolamine and its derivatives may have therapeutic potential for treating neurological disorders.

Beyond its biological activities, (2S)-2-amino-2-(naphthalen-2-yl)ethan-1-ol has been utilized as a key intermediate in the synthesis of various pharmaceuticals and fine chemicals. Its versatility as a chiral building block allows for the construction of complex molecular architectures with high stereochemical control. This makes it an essential reagent in synthetic organic chemistry laboratories worldwide.

The physical and chemical properties of (2S)-2-amino-2-(naphthalen-2-yl)ethan-1-ol are well-documented. It is a white crystalline solid with a melting point ranging from 85 to 87°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties facilitate its handling and use in various chemical reactions and formulations.

Safety considerations are an important aspect when working with any chemical compound. While (S)-α-naphthylethanolamine is generally considered safe for laboratory use under proper handling conditions, it is advisable to follow standard safety protocols to minimize potential risks. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas or fume hoods.

In conclusion, (2S)-2-amino-2-(naphthalen-2-y l)ethan -1 -ol (CAS No. 191109 -49 -6) strong > is a multifaceted compound with significant implications in both fundamental research and applied sciences. Its unique structural features, biological activities, and synthetic utility make it an invaluable asset in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. As ongoing research continues to uncover new applications and properties of this compound, its importance is likely to grow even further.